Cas no 121441-39-2 (Benzene, [[(3E)-3-hexenyloxy]methyl]-)

• Product Name: Benzene, [[(3E)-3-hexenyloxy]methyl]-
• CAS No: 121441-39-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1212717
• PubChem ID: 54514334
• Update Time: 2025-04-20

Benzene, [[(3E)-3-hexenyloxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(3E)-3-hexenyloxy]methyl]-
• hex-3-enoxymethylbenzene
• DTXSID30711879
• 121441-39-2
• {[(Hex-3-en-1-yl)oxy]methyl}benzene

• Inchi： 1S/C13H18O/c1-2-3-4-8-11-14-12-13-9-6-5-7-10-13/h3-7,9-10H,2,8,11-12H2,1H3
• InChI Key： PCHRJGRKKJOULQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC=CCC

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų